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Compound of Interest

Compound Name: ML233

Cat. No.: B15605255

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for the personal protective equipment (PPE), operational handling, and disposal of
ML233, a non-peptide apelin receptor agonist and tyrosinase inhibitor. By offering procedural,
step-by-step guidance, this document aims to be a preferred source for laboratory safety and
chemical handling information, fostering a culture of safety and trust.

Immediate Safety and Hazard Information

ML233 is a compound that requires careful handling due to its potential health hazards. Based
on available safety data, it is harmful if swallowed, inhaled, or absorbed through the skin.[1] It is
also known to be an irritant to the eyes and respiratory system.[1]

Quantitative Safety Data Summary

For quick reference, the following table summarizes the key safety data for ML233.
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Identifier Value Reference
CAS Number 2080311-92-6 [2][3]
Molecular Formula C19H21NO4S

Molecular Weight 359.44 g/mol

EC50 (Apelin Receptor) 3.7 uM [2]

LC50 (Human Hepatocytes) 25.8 uM [2]

Personal Protective Equipment (PPE) Protocol

A thorough risk assessment should be conducted before handling ML233. The following PPE is
mandatory to minimize exposure and ensure personal safety.

PPE Selection Workflow

The selection of appropriate PPE is a critical first step in the safe handling of ML233. The
following diagram outlines the decision-making process for choosing the correct protective
gear.
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Risk Assessment
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PPE selection workflow for handling ML233.

Detailed PPE Specifications

o Respiratory Protection: A government-approved respirator is required, especially when
handling the powdered form of ML233 or when there is a risk of aerosol formation.[1] Work
should be conducted in a well-ventilated area, preferably within a chemical fume hood.

e Hand Protection: Wear compatible chemical-resistant gloves.[1] Nitrile gloves are a common
and effective choice for handling many laboratory chemicals. Always inspect gloves for tears
or punctures before use and change them frequently, especially after direct contact with the
compound.

» Eye Protection: Chemical safety goggles are mandatory to protect against splashes and
airborne particles.[1] A face shield should be worn in situations with a higher risk of
splashing.
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o Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes must be worn
to protect the skin.[1] For tasks with a higher potential for exposure, consider additional

protective clothing.

Operational Plan for Handling ML233

Adherence to a strict operational plan is crucial for the safe handling of ML233 in a laboratory
setting.

Experimental Workflow: In Vitro Tyrosinase Activity
Assay

The following diagram illustrates a typical experimental workflow for using ML233 in an in vitro

tyrosinase activity assay.
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Preparation
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Experimental workflow for an in vitro tyrosinase activity assay with ML233.
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Step-by-Step Handling Procedures

e Preparation:
o Before handling, ensure all necessary PPE is correctly worn.

o Work in a designated area, such as a chemical fume hood, to minimize inhalation
exposure.

o Prepare all necessary solutions and equipment in advance.
e Weighing and Solution Preparation:

o When weighing the solid form of ML233, do so in an enclosure to prevent the dispersion of
dust.

o Use a compatible solvent, such as DMSO, to prepare stock solutions.
o Handle all solutions containing ML233 with care to avoid skin contact and splashes.
e Experimental Use:

o Follow the specific experimental protocol, such as the in vitro tyrosinase activity assay
outlined above.

o Avoid creating aerosols.
o Keep all containers with ML233 tightly closed when not in use.
e Post-Experiment:
o Decontaminate all work surfaces with an appropriate cleaning agent.
o Remove and dispose of PPE in the designated waste containers.

o Wash hands thoroughly with soap and water after handling the compound.

Disposal Plan for ML233
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Proper disposal of ML233 and any contaminated materials is essential to protect personnel

and the environment.

Waste Segregation and Collection

Solid Waste: Collect unused ML233 powder and any materials grossly contaminated with the
solid (e.g., weighing papers, pipette tips) in a clearly labeled, sealed container for hazardous
solid waste.

Liguid Waste: All solutions containing ML233 should be collected in a designated, leak-proof
container for hazardous liquid chemical waste. Do not mix with other waste streams unless
compatibility is known.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should
be placed in a designated hazardous waste bag.

Disposal Procedure

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "ML233," and the associated hazards (e.g., Toxic, Irritant).

Storage: Store waste containers in a designated, secure, and well-ventilated satellite
accumulation area, away from incompatible materials.

Pickup and Disposal: Contact your institution's Environmental Health and Safety (EHS) office
to arrange for the pickup and disposal of the hazardous waste.[4] Do not pour any ML233
waste down the drain or dispose of it in the regular trash.[4]

Empty Containers: Empty containers that held ML233 should be triple-rinsed with a suitable
solvent. The rinsate must be collected and disposed of as hazardous liquid waste.[4] After
rinsing, deface the original label before disposing of the container according to your
institution's guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-mI233]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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